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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of the intermetallic compound Gadolinium-Palladium (Gd3Pd2). The information is

tailored for researchers, scientists, and professionals in drug development who may encounter

or utilize rare-earth intermetallic compounds in their work. This document synthesizes available

data on its crystal structure, and while specific experimental data on its magnetic and thermal

properties are limited in publicly accessible literature, this guide outlines the expected behavior

and the methodologies for its characterization.

Physical Properties
The physical properties of Gd3Pd2 are primarily defined by its crystal structure and the nature

of the metallic bonding between Gadolinium and Palladium.

Crystallographic Data
Gd3Pd2 crystallizes in a tetragonal lattice system. The specific crystallographic details are

summarized in the table below.

Property Value

Crystal System Tetragonal

Space Group P4/mbm
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Magnetic Properties
While specific experimental data on the magnetic properties of Gd3Pd2 are not readily

available in the surveyed literature, predictions can be made based on the behavior of similar

Gadolinium-based intermetallic compounds. Gadolinium itself is ferromagnetic at temperatures

below 20 °C (293.15 K)[1]. Therefore, it is highly probable that Gd3Pd2 exhibits magnetic

ordering.

To fully characterize the magnetic properties of Gd3Pd2, the following experimental

measurements would be necessary:

Magnetic Susceptibility vs. Temperature: This measurement would reveal the nature of the

magnetic ordering (ferromagnetic, antiferromagnetic, or paramagnetic) and the critical

temperature (Curie or Néel temperature) at which the transition to a paramagnetic state

occurs.

Magnetization vs. Applied Magnetic Field: This would provide information on the saturation

magnetization, remnant magnetization, and coercivity of the material.

Thermal Properties
Specific heat and other thermal properties of Gd3Pd2 have not been extensively reported. For

a metallic system, the specific heat is expected to be dominated by contributions from the

lattice vibrations (phonons) and the conduction electrons. At low temperatures, the electronic

contribution becomes more significant. A peak in the specific heat as a function of temperature

would indicate a phase transition, such as a magnetic ordering transition.

Chemical Properties
The chemical properties of Gd3Pd2 are dictated by the reactivity of its constituent elements.

Reactivity
Oxidation: Gadolinium is a reactive rare-earth metal that slowly reacts with atmospheric

oxygen or moisture to form an oxide layer[1]. It is expected that Gd3Pd2 would also be

susceptible to oxidation, particularly at elevated temperatures or in humid environments.
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Reactivity with Acids: Gadolinium metal reacts readily with dilute acids[1]. Therefore,

Gd3Pd2 is likely to be unstable in acidic solutions.

Chemical Stability: Intermetallic compounds can exhibit different chemical stability compared

to their constituent elements. The exact stability of Gd3Pd2 would need to be determined

experimentally through corrosion and reactivity studies.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Gd3Pd2 are not

widely published. However, standard metallurgical and solid-state chemistry techniques are

applicable.

Synthesis
A common and effective method for synthesizing intermetallic compounds like Gd3Pd2 is arc

melting.

Experimental Workflow for Arc Melting Synthesis of Gd3Pd2

Preparation Arc Melting Post-Synthesis

Stoichiometric Weighing Surface CleaningGd and Pd metals Loading into Furnace Evacuation and Argon Purge Melting and HomogenizationHigh Current Arc AnnealingSolidified Ingot CharacterizationHomogenized Sample
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Caption: Workflow for the synthesis of Gd3Pd2 via arc melting.

Methodology:

Stoichiometric Weighing: High-purity Gadolinium and Palladium metals are weighed in a 3:2

atomic ratio.

Surface Cleaning: The surfaces of the metals are cleaned to remove any oxide layers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Gadolinium
https://www.benchchem.com/product/b15476197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Loading into Furnace: The weighed metals are placed on a water-cooled copper hearth in an

arc melting furnace.

Evacuation and Argon Purge: The furnace chamber is evacuated to a high vacuum and then

backfilled with a high-purity inert gas, typically argon[2].

Melting and Homogenization: A high electrical current is passed through a non-consumable

tungsten electrode to strike an arc with the metals, causing them to melt. The sample is

typically flipped and re-melted several times to ensure homogeneity[2].

Annealing: The resulting ingot is often sealed in a quartz tube under vacuum or an inert

atmosphere and annealed at an elevated temperature for an extended period to promote

grain growth and relieve internal stresses.

Characterization
Standard solid-state characterization techniques are used to verify the formation and properties

of Gd3Pd2.

Logical Flow of Gd3Pd2 Characterization
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Caption: Characterization workflow for Gd3Pd2.

Methodologies:
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X-ray Diffraction (XRD):

Purpose: To confirm the crystal structure and phase purity of the synthesized Gd3Pd2.

Protocol: A powdered sample is placed in a diffractometer. A monochromatic X-ray beam is

directed at the sample, and the intensity of the diffracted X-rays is measured as a function

of the diffraction angle (2θ). The resulting diffraction pattern is then compared to known

crystallographic databases or analyzed to determine the lattice parameters and space

group.

Magnetic Measurements (SQUID Magnetometry):

Purpose: To determine the magnetic properties of Gd3Pd2.

Protocol: A small, well-defined sample is placed in a Superconducting Quantum

Interference Device (SQUID) magnetometer. The magnetic moment of the sample is

measured as a function of temperature and applied magnetic field.

Thermal Analysis (DSC and PPMS):

Purpose: To measure the heat capacity and identify phase transitions.

Protocol:

Differential Scanning Calorimetry (DSC): The heat flow to or from the sample is

measured as a function of temperature. Peaks in the heat flow indicate phase

transitions.

Physical Property Measurement System (PPMS): A specialized instrument used to

measure various physical properties, including heat capacity and electrical resistivity, as

a function of temperature and magnetic field.

Electrical Resistivity (PPMS):

Purpose: To measure the electrical transport properties.

Protocol: A four-probe method is typically used within a PPMS to measure the electrical

resistance of a sample as a function of temperature. The resistivity is then calculated from
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the resistance and the sample's dimensions.

Conclusion
Gd3Pd2 is a tetragonal intermetallic compound for which detailed experimental data on

magnetic and thermal properties are not extensively available. This guide has outlined its

known crystallographic structure and provided a framework for its synthesis and

characterization based on established methodologies for similar materials. Further

experimental investigation is necessary to fully elucidate the physical and chemical properties

of Gd3Pd2, which will be crucial for its potential applications in various scientific and

technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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